4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone

• IUPAC Name: 4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-1H-quinolin-2-one
• InChI: InChI=1S/C16H13Cl2NO/c1-9-2-5-15-13(6-9)12(8-16(20)19-15)11-4-3-10(17)7-14(11)18/h2-7,12H,8H2,1H3,(H,19,20)
• InChI Key: DVDKBJYHUHQBRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)CC2C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H13Cl2NO
• Molecular Weight: 306.2 g/mol

Description

4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone, also known as DCQ or Ro 31-8220, is a synthetic compound that belongs to the class of quinolinone derivatives. This compound has been extensively studied due to its potential use in scientific research as a protein kinase inhibitor.

Mechanism of Action

4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone inhibits protein kinases by competing with ATP for binding to the active site of the enzyme. 4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone binds to the ATP-binding site of the kinase, preventing the transfer of phosphate groups to target proteins. This results in the inhibition of the downstream signaling pathways that are regulated by the kinase.
Biochemical and Physiological Effects
4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone has been shown to have various biochemical and physiological effects. Inhibition of PKC by 4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone has been found to reduce the proliferation of cancer cells and induce apoptosis. 4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone has also been shown to inhibit the release of inflammatory cytokines and reduce the severity of inflammation in animal models of inflammatory diseases. Additionally, 4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone has been found to improve insulin sensitivity and glucose metabolism in animal models of diabetes.

Advantages and Limitations for Lab Experiments

4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone has several advantages as a protein kinase inhibitor for lab experiments. It is a potent inhibitor of multiple protein kinases, making it useful for investigating the role of these kinases in different cellular processes. 4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone is also relatively stable and has a long half-life, making it suitable for in vitro and in vivo experiments. However, 4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone has some limitations as well. It has been found to have off-target effects on other enzymes, which can affect the interpretation of experimental results. Additionally, 4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone has poor solubility in water, which can limit its use in certain experimental setups.

Future Directions

There are several future directions for research on 4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone. One potential direction is the development of more selective protein kinase inhibitors based on the structure of 4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone. This could help to reduce off-target effects and improve the specificity of the inhibitors. Another direction is the investigation of the role of protein kinases in different diseases and the potential use of protein kinase inhibitors as therapeutic agents. Additionally, the use of 4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone as a tool for investigating the role of protein kinases in different cellular processes could lead to new insights into the regulation of these processes.

Synthesis Methods

4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone is synthesized by reacting 2,4-dichlorobenzonitrile with 3,4-dihydro-6-methyl-4-oxo-2(1H)-quinolinone in the presence of a strong base. The reaction yields 4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone as a yellow powder with a melting point of 232-234°C.

Scientific Research Applications

4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone has been extensively studied for its potential use as a protein kinase inhibitor. Protein kinases are enzymes that play a crucial role in cell signaling pathways and are involved in the regulation of various cellular processes such as cell growth, differentiation, and apoptosis. 4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone has been found to inhibit several protein kinases, including protein kinase C (PKC), protein kinase A (PKA), and mitogen-activated protein kinase (MAPK). 4-(2,4-dichlorophenyl)-6-methyl-3,4-dihydro-2(1H)-quinolinone has been used in various research studies to investigate the role of these protein kinases in different cellular processes.